BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal of NI-57: A Guide for Laboratory
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NI 57

Cat. No.: B1191946

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of NI-
57 (CAS 1883548-89-7), a selective inhibitor of the BRPF protein family. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance. NI-57 is
classified as acutely toxic if swallowed, necessitating careful handling and disposal.

Immediate Safety and Hazard Information

Before handling NI-57, it is imperative to be familiar with its hazard profile.
Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed

Pictogram:

l~.GHS06 Skull and Crosshones

Precautionary Statements:

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1191946?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
o P405: Store locked up.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Personal Protective Equipment (PPE)

All personnel handling NI-57 must wear the following minimum PPE:
» Gloves: Chemical-resistant gloves (e.g., nitrile).
* Eye Protection: Safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat.

Disposal Procedures

The following step-by-step procedure outlines the required actions for the safe disposal of NI-
57.

Waste Segregation and Collection

o Designated Waste Container: All solid NI-57 waste, including empty vials and contaminated
consumables (e.g., pipette tips, weigh boats), must be collected in a dedicated, clearly
labeled hazardous waste container.

e Labeling: The container must be labeled "Hazardous Waste - Acutely Toxic" and include the
chemical name "NI-57" and its CAS number "1883548-89-7".

Decontamination of Working Surfaces

o Prepare Decontamination Solution: Prepare a suitable decontamination solution as
recommended by your institution's safety office. A common recommendation is a 10% bleach
solution followed by a 70% ethanol rinse.

e Wipe Down: Thoroughly wipe down all surfaces that may have come into contact with NI-57.
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» Dispose of Wipes: All used cleaning materials must be disposed of in the designated
hazardous waste container.

Final Disposal

o Contact EHS: Once the hazardous waste container is full or ready for disposal, contact your
institution's Environmental Health and Safety (EHS) office.

o Follow Institutional Protocols: Adhere to all institutional procedures for the pickup and final
disposal of hazardous chemical waste. Do not attempt to dispose of NI-57 down the drain or
in regular trash.

Experimental Workflow for Handling and Disposal

The following diagram illustrates the standard workflow for experiments involving NI-57, from
preparation to final disposal.
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Diagram: NI-57 Experimental and Disposal Workflow

Quantitative Data Summary
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Property Value Reference
CAS Number 1883548-89-7 [1][2]
Molecular Formula C19H17N304S [1]
Molecular Weight 383.4 g/mol [1]

Physical State Crystalline solid [1]

Storage Temperature -20°C

Solubility (DMSO) 25 mg/mL [1]
Solubility (DMF) 30 mg/mL [1]

Logical Relationship of Disposal Steps

The following diagram illustrates the logical sequence and dependencies of the NI-57 disposal
procedure.

Wear Appropriate PPE is a prerequisite for Segregate NI-57 Waste is followed b Decontaminate Surfaces enables final Arrange EHS Pickup
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Diagram: Logical Flow of NI-57 Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of NI-57: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191946#ni-57-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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